Cas no 833-96-5 (3-(Pentafluorothio)benzoic Acid)

3-(Pentafluorothio)benzoic Acid is a fluorinated aromatic compound featuring a pentafluorothio (–S–F₅) substituent attached to a benzoic acid core. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis, particularly as a building block for introducing sulfur-fluorine motifs. The electron-withdrawing nature of the pentafluorothio group enhances the acidity of the carboxyl functionality, facilitating derivatization reactions. Its high thermal and chemical stability suits demanding applications in organofluorine chemistry. The compound’s distinct properties also support its use in material science, where fluorinated aromatic systems are sought for their low surface energy and resistance to degradation. Handling requires standard precautions for fluorinated organics.
3-(Pentafluorothio)benzoic Acid structure
833-96-5 structure
Product Name:3-(Pentafluorothio)benzoic Acid
CAS No:833-96-5
MF:C7H5F5O2S
MW:248.1704185009
MDL:MFCD03788519
CID:1072369
PubChem ID:2779209
Update Time:2025-10-15

3-(Pentafluorothio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Pentafluorosulfanyl)benzoic acid
    • 3-(Pentafluorothio)benzoic acid
    • 3-(pentafluoro-λ<sup>6</sup>-sulfanyl)benzoic acid
    • 3-Sulfurpentafluorobenzoic acid
    • DTXSID60381322
    • 3-(Pentafluoro-l6-sulfanyl)benzoic acid
    • 3-Carboxyphenylsulfur pentafluoride
    • F84190
    • 3-(pentafluoro-lambda6-sulphanyl)benzoic acid
    • 2137943-56-5
    • PS-11294
    • AKOS005255153
    • EN300-176866
    • 3-pentafluorosulfanylbenzoic acid
    • 3-(pentafluoro-lambda6-sulfanyl)benzoic acid
    • AKFDIYXSRGLRAB-UHFFFAOYSA-N
    • 833-96-5
    • SCHEMBL1169066
    • MFCD03788519
    • CS-0456068
    • 3-(pentafluoro-lambda~6~-sulfanyl)benzoic acid
    • BBL100820
    • STL554614
    • 3-(Pentafluorothio)benzoic Acid
    • MDL: MFCD03788519
    • Inchi: 1S/C7H5F5O2S/c8-15(9,10,11,12)6-3-1-2-5(4-6)7(13)14/h1-4H,(H,13,14)
    • InChI Key: AKFDIYXSRGLRAB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 247.99304138g/mol
  • Monoisotopic Mass: 247.99304138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Melting Point: 159-160℃

3-(Pentafluorothio)benzoic Acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:6.1

3-(Pentafluorothio)benzoic Acid Pricemore >>

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